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Compound of Interest

Compound Name: 4-Methyl-1,4-heptadiene

An in-depth technical guide on the physical properties of C8H14 isomers, designed for
researchers, scientists, and drug development professionals.

Introduction

The molecular formula C8H14 represents a diverse array of unsaturated hydrocarbons,
including alkynes, cycloalkenes, bicyclic alkanes, and dienes. These structural isomers, despite
sharing the same molecular weight, exhibit distinct physical properties due to variations in their
molecular structure, such as carbon chain arrangement, the presence and position of double or
triple bonds, and stereochemistry.[1][2] These properties, including boiling point, melting point,
density, and refractive index, are critical for the identification, purification, and application of
these compounds in various fields, including synthetic chemistry and materials science.

The primary intermolecular forces governing the physical properties of these nonpolar
hydrocarbons are London dispersion forces.[3] Factors such as molecular size, surface area,
and branching significantly influence the strength of these forces.[2][3] For instance, straight-
chain isomers typically have higher boiling points than their branched counterparts due to a
larger surface area for intermolecular contact.[2] Similarly, the rigidity of cyclic structures and
the polarity differences between cis and trans isomers can also lead to variations in physical
properties like boiling and melting points.[3][4]

Structural Classification of C8H14 Isomers

The isomers of C8H14 can be categorized into several structural groups. A theoretical analysis
using Density Functional Theory (DFT) has grouped fifteen possible isomers into four main
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structural classes: Bridged Head, Fused, Spiro, and Isolated Rings.[1] This classification
provides a logical framework for understanding the structural diversity of C8H14.

C8H14 Isomers

Spiro Rings Isolated & Monocyclic Rings
(e.g., Spiro[3.4]octane) (e.g., Cyclooctene, Vinylcyclohexane)

Fused Rings
(e.g., Bicyclo[3.3.0]octane)

Bridged Rings

(e.g., Bicyclo[2.2.2]octane)

Click to download full resolution via product page

Caption: Logical classification of C8H14 isomers into four major structural groups.[1]

Physical Properties of Selected C8H14 Isomers

The following tables summarize key physical properties for several common C8H14 isomers,
compiled from various chemical databases and literature.

Table 1: Monocyclic and Bicyclic Isomers
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- . . Refractive
Isomer Boiling Melting Density
Structure . . Index
Name Point (°C) Point (°C) (g/mL)
(n20/D)
cis- 0.846 (at
Cycloalkene 145-146[5] -16[5] 1.468[6]
Cyclooctene 25°C)[5]
cis- o
) Bicyclic
Bicyclo[3.3.0] 136[7] 0.870[7] 1.462[7]
Alkane
octane
Vinylcyclohex
Cycloalkane
ane
Ethylidenecyc
Cycloalkane
lohexane
Methylenecyc
Cycloalkane
loheptane

Note: Data for some isomers is incomplete in the readily available literature.

Table 2: Alkyne Isomers (Octynes)

. . . Refractive
Isomer Boiling Melting Density
Structure . . Index
Name Point (°C) Point (°C) (g/mL)
(n20/D)
Terminal 0.747 (at
1-Octyne 127-128[8] -80[8] 1.416[8]
Alkyne 25°C)[8]
Internal
3-Octyne
Alkyne
Internal
4-Octyne
Alkyne

Note: Data for some isomers is incomplete in the readily available literature.[9][10]

Experimental Protocols
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The accurate determination of physical properties is fundamental to chemical characterization.
The following sections detail standard methodologies for measuring boiling point and density.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[11] Common methods include the Thiele tube method and simple distillation.

4.1.1 Thiele Tube Method
This method is ideal for small sample volumes (less than 0.5 mL).[12]

Methodology:

A small sample is placed in a vial ("Durham tube").
o Acapillary tube, sealed at one end, is inverted and placed into the sample.

e The vial is attached to a thermometer and submerged in a Thiele tube containing mineral oil.
[12]

e The Thiele tube is heated gently, causing the oil to circulate and heat the sample uniformly.
[12]

» As the temperature approaches the boiling point, a rapid and continuous stream of bubbles
will emerge from the capillary tube.

e Heating is discontinued, and the temperature at which the bubble stream stops and the liquid
just begins to enter the capillary tube is recorded as the boiling point.

4.1.2 Simple Distillation Method
For larger sample volumes (at least 5 mL), a simple distillation apparatus can be used.[11][12]
Methodology:

e The liquid sample is placed in a distilling flask with boiling chips or a stir bar.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o The flask is heated, and as the liquid boils, the vapor rises and comes into contact with a
thermometer bulb.

e The vapor then passes into a condenser, where it cools and returns to a liquid state, and is
collected in a receiving flask.

o The temperature is monitored throughout the distillation, and the stable temperature at which
the bulk of the liquid distills is recorded as the boiling point.[12] It is crucial to record the
barometric pressure as the boiling point is pressure-dependent.[11][12]

Density Measurement

Density is the mass of a substance per unit volume.[13][14] For liquid hydrocarbons, density
can be determined using hydrometers, pycnometers, or digital density meters.[13][14][15]

4.2.1 Pycnometer Method

A pycnometer is a glass flask with a precisely known volume, capable of providing highly
accurate measurements.[14][15]

Methodology:
o Weigh Empty: The clean, dry pycnometer is weighed accurately (M1).

 Fill and Weigh: The pycnometer is filled with the sample liquid, avoiding air bubbles. It is then
brought to a constant temperature (e.g., 20°C) in a water bath, and any excess liquid is
removed. The filled pycnometer is weighed again (M2).

o Calculate Density: The density (p) is calculated by dividing the mass of the liquid (M2 - M1)
by the known volume of the pycnometer (V).

The workflow for this protocol is illustrated below.
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1. Weigh clean, dry
pycnometer (M1)

2. Fill pycnometer
with sample liquid

3. Equilibrate to constant
temperature (e.g., 20°C)

4. Weigh filled
pycnometer (M2)

5. Calculate Density
p=(M2-M1)/V

Click to download full resolution via product page

Caption: Experimental workflow for density determination using a pycnometer.
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4.2.2 Digital Density Meter

Modern digital density meters utilize an oscillating U-tube.[13]

Methodology:

o Asmall sample (approx. 1-2 mL) is injected into the oscillating sample tube.[13]

e The instrument measures the change in the tube’'s oscillation frequency, which is directly
related to the mass and thus the density of the sample.[13]

e The density is calculated automatically based on prior calibration and displayed digitally. This
method is fast, accurate, and requires only a small sample volume.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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